2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-11-5-4-6-12(9-11)20-15(24)10-25-17-22-21-16(23(17)19)13-7-2-3-8-14(13)18/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: JBXVNQKQHBZTNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide, commonly known as ACT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in medical research.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and crystal structure of compounds similar to the specified chemical, focusing on their unique properties and potential applications. For instance, compounds have been synthesized through reactions involving triazoles, showcasing their structural complexity and potential for further chemical investigation (Xue et al., 2008). Such studies often involve detailed characterization techniques, including elemental analysis, IR, 1H NMR spectra, and single-crystal X-ray diffraction, to elucidate their molecular structures and potential chemical behavior.

Biological Activities and Applications

Several studies have explored the biological activities of triazole derivatives, including their potential as inhibitors for enzymes such as cholinesterase, which is relevant in the context of Alzheimer's disease and other neurodegenerative conditions (N. Riaz et al., 2020). Additionally, compounds with similar structures have been evaluated for their antioxidant and antitumor activities, indicating their potential in developing new therapeutic agents (M. A. El-Moneim et al., 2011).

Antimicrobial and Antitumor Potentials

Research on triazole derivatives has also revealed their promising antimicrobial and antitumor potentials. These compounds have been synthesized and evaluated for their activity against various microbial strains and tumor cell lines, highlighting their significance in the development of new antimicrobial and anticancer therapies (L. Yurttaş et al., 2015).

Chemical Modifications for Enhanced Activity

Studies have further investigated the modification of triazole compounds to enhance their biological activities. This includes the synthesis of novel derivatives through various chemical reactions, aiming to improve their efficacy as potential pharmaceutical agents with applications in treating diseases or as functional materials in various industries (N. Boechat et al., 2011).